Cas no 3835-64-1 (2,2-Dimethyl-1-phenyl-1-propanol)

• Product Name: 2,2-Dimethyl-1-phenyl-1-propanol
• CAS No: 3835-64-1
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 319000
• PubChem ID: 24860451
• Update Time: 2025-06-10

2,2-Dimethyl-1-phenyl-1-propanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(1,1-dimethylethyl)-
• 2,2-Dimethyl-1-Phenyl-1-Propanol
• 2,2-dimethyl-1-phenylpropan-1-ol
• 1-phenyl-2,2-dimethylpropan-1-ol
• 2,2-dimethyl-1-phenyl-propan-1-ol
• phenyl tert-butyl carbinol
• rac-2,2-dimethyl-1-phenylpropanol
• 2,2-Dimethyl-1-phenyl-1-propanol

• Inchi： 1S/C11H16O/c1-11(2,3)10(12)9-7-5-4-6-8-9/h4-8,10,12H,1-3H3
• InChI Key： YBVRFTBNIZWMSK-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 164.12000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.9197 (rough estimate)
• Melting Point: 43-45 °C (lit.)
• Boiling Point: 90 °C/5 mmHg(lit.)
• Flash Point: Fahrenheit: 206.6 ° f
  Celsius: 97 ° c
  
• Refractive Index: 1.5179 (estimate)
• PSA: 20.23000
• LogP: 2.76610
• Solubility: Not determined

2,2-Dimethyl-1-phenyl-1-propanol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2,2-Dimethyl-1-phenyl-1-propanol

Comprehensive Overview of 2,2-Dimethyl-1-phenyl-1-propanol (CAS No. 3835-64-1): Properties, Applications, and Industry Insights

2,2-Dimethyl-1-phenyl-1-propanol (CAS 3835-64-1), a tertiary alcohol with a unique aromatic structure, is gaining attention in specialty chemical markets due to its versatile applications in fragrances, pharmaceuticals, and organic synthesis. This compound, characterized by its phenyl group and branched alkyl chain, offers distinct steric and electronic properties that make it valuable for researchers and industrial users alike. In this article, we delve into its molecular characteristics, synthesis methods, and emerging trends aligned with current industry demands.

The molecular formula C11H16O and molar mass of 164.24 g/mol define 2,2-Dimethyl-1-phenyl-1-propanol as a moderately lipophilic compound. Its tertiary alcohol functionality contributes to stability against oxidation, while the phenyl ring enables π-π interactions, a feature exploited in chiral resolution and catalyst design. Recent studies highlight its role as a precursor for flavor and fragrance ingredients, particularly in musk-like scents, aligning with the growing demand for sustainable aroma chemicals in cosmetics.

Synthesis of CAS 3835-64-1 typically involves Grignard reactions between phenylmagnesium bromide and 2,2-dimethylpropanal, followed by acid quenching. Alternative routes using organolithium reagents or reduction of ketone intermediates are also documented. Industry professionals frequently search for "high-purity 2,2-Dimethyl-1-phenyl-1-propanol suppliers" or "3835-64-1 solubility data," reflecting practical concerns in process optimization. The compound's low volatility (bp: 230–235°C) and moderate water solubility (0.5 g/L at 25°C) are critical parameters for formulation chemists.

In pharmaceutical intermediates, 2,2-Dimethyl-1-phenyl-1-propanol serves as a building block for sterically hindered ligands. Its bulky substituents influence stereoselectivity in asymmetric catalysis—a hot topic in green chemistry circles. Patent analyses reveal increasing use in non-linear optical materials, responding to the surge in photonic device research. Environmental considerations drive queries like "biodegradability of 3835-64-1," with OECD 301 tests indicating >60% degradation in 28 days.

Quality control of CAS 3835-64-1 requires GC-MS or HPLC analysis, with impurities like isomeric alcohols closely monitored. Regulatory status under REACH and TSCA is frequently searched, confirming its non-hazardous classification for most applications. The compound's crystalline form (mp: 38–40°C) facilitates handling in solid-phase reactions, a detail prized by process engineers seeking "flow chemistry compatible alcohols."

Market trends show rising demand for 2,2-Dimethyl-1-phenyl-1-propanol derivatives in agrochemicals, particularly as plant growth regulator precursors. Its low toxicity profile (LD50 >2000 mg/kg, oral rat) makes it preferable over phenolic analogs. Recent innovations include its use in ionic liquid formulations for CO2 capture—an area gaining traction amid climate change discussions. Analytical challenges, such as "NMR characterization of 3835-64-1," remain common technical queries.

Storage recommendations for 2,2-Dimethyl-1-phenyl-1-propanol emphasize argon atmospheres to prevent oxidation, while transportation typically follows standard organic compound protocols. The compound's refractive index (1.512 at 20°C) and dielectric constant (ε=12.3) are relevant for electronics applications. With global suppliers expanding production, searches for "bulk 3835-64-1 pricing" have increased by 40% year-over-year, reflecting industrial adoption.

Future research directions may explore enzymatic resolution of its enantiomers or applications in metal-organic frameworks (MOFs). As sustainable chemistry gains prominence, CAS 3835-64-1 stands out for its balance of performance and environmental compatibility, answering modern industry needs for multifunctional intermediates with minimal ecological impact.